Cas no 39053-77-5 (Hexanoyl chloride, 2-butyl-)

• Product Name: Hexanoyl chloride, 2-butyl-
• CAS No: 39053-77-5
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 1498655
• PubChem ID: 20429218
• Update Time: 2025-04-21

Hexanoyl chloride, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• Hexanoyl chloride, 2-butyl-
• 2-butylhexanoyl chloride
• SCHEMBL1410657
• HXGZVSNYYXBNIT-UHFFFAOYSA-N
• DB-377023
• DTXSID30606958
• 39053-77-5

• Inchi： 1S/C10H19ClO/c1-3-5-7-9(10(11)12)8-6-4-2/h9H,3-8H2,1-2H3
• InChI Key： HXGZVSNYYXBNIT-UHFFFAOYSA-N
• SMILES： ClC(C(CCCC)CCCC)=O

Computed Properties

• Exact Mass: 190.11257
• Monoisotopic Mass: 190.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07